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Compound of Interest

Compound Name:
4-chloro-N-

phenylbenzenesulfonamide

CAS No.: 7454-47-9

Cat. No.: B1332494

Get Quote

4-chloro-N-phenylbenzenesulfonamide (CAS No. 7454-47-9) is a member of the

sulfonamide class of compounds.[1] Structurally, it consists of a 4-chlorobenzenesulfonyl group

bonded to an N-phenylamine moiety.[2] Understanding its fundamental physical and chemical

properties is the first step in a robust risk assessment, as these characteristics dictate its

behavior in a laboratory setting and influence appropriate handling and storage procedures.

The compound is a solid at room temperature. Its molecular structure and properties are

summarized below. This data is crucial for anticipating its solubility, stability, and potential

interactions.
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Property Value Source

CAS Number 7454-47-9 [1][2]

Molecular Formula C12H10ClNO2S [1][2]

Molecular Weight 267.73 g/mol [1][2]

IUPAC Name
4-chloro-N-

phenylbenzenesulfonamide
[2]

Physical Form Solid

Synonyms

Benzenesulfonamide, 4-

chloro-N-phenyl-; N-Phenyl-4-

chlorobenzenesulfonamide

[1][2]

Topological Polar Surface Area 54.6 Å² [2]

Complexity 325 [2]

Section 2: Comprehensive Hazard Assessment
A thorough understanding of the potential hazards is paramount for mitigating risk. While

comprehensive toxicological data for this specific molecule is not fully available, the Globally

Harmonized System (GHS) classifications provided by suppliers, along with data from

structurally related sulfonamides, form a reliable basis for a conservative safety approach.[3]

GHS Hazard Classification
The primary hazards associated with 4-chloro-N-phenylbenzenesulfonamide are related to

acute toxicity and irritation. Different suppliers may provide slightly varying classifications, so it

is critical to consult the specific SDS provided with your material. A synthesis of available data

indicates the following primary hazards:
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Hazard Class Hazard Code Description Signal Word

Acute Toxicity, Oral H302 Harmful if swallowed Warning

Acute Toxicity, Dermal H312
Harmful in contact

with skin
Warning

Acute Toxicity,

Inhalation
H332 Harmful if inhaled Warning

Skin

Corrosion/Irritation
H315 Causes skin irritation Warning

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
Warning

STOT, Single

Exposure
H335

May cause respiratory

irritation
Warning

Data synthesized from multiple sources for the target compound and close structural analogs.

[3][4][5]

Expert Insight: The "Warning" signal word indicates a moderate hazard level. The primary risk

when handling this compound as a solid powder is the generation of airborne dust, which

presents an inhalation hazard (H332, H335).[3] Direct contact with skin and eyes can lead to

irritation (H315, H319), and potential systemic effects if absorbed (H312).[4]

Toxicological Profile
The toxicological properties of 4-chloro-N-phenylbenzenesulfonamide have not been fully

investigated.[3] However, compounds of the sulfonamide class can present risks, including

potential kidney damage with significant exposure.[6] Therefore, in the absence of specific

data, a cautious approach that minimizes all routes of exposure is scientifically mandated.

Routes of Exposure & Symptoms:

Inhalation: May cause respiratory tract irritation, coughing, and shortness of breath. Harmful

if inhaled.[3]
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Skin Contact: Causes skin irritation. May be harmful if absorbed through the skin.[3][4]

Eye Contact: Causes serious eye irritation, leading to redness and pain.[3][4]

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation.

Section 3: Exposure Control and Personal
Protective Equipment (PPE)
The hierarchy of controls dictates that engineering and administrative controls should be the

primary means of protection, with PPE serving as the final barrier.

Engineering Controls:

Fume Hood: All weighing and solution preparation activities involving the solid compound

should be performed inside a certified chemical fume hood to control airborne dust and

vapors.[7]

Ventilation: Ensure the laboratory has adequate general ventilation. Eyewash stations and

safety showers must be readily accessible.[7]

Personal Protective Equipment (PPE): The selection of PPE is not a one-size-fits-all checklist;

it is a dynamic risk-based decision process. The following diagram illustrates a logical workflow

for selecting appropriate PPE for handling this compound.
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PPE Selection Workflow for 4-chloro-N-phenylbenzenesulfonamide

Start: Task Assessment

Handling Solid Powder?
(Weighing, Transferring)

Yes

Handling Dilute Solution?

No

Baseline PPE:
- Lab Coat

- Chemical-Resistant Gloves
(e.g., Nitrile)

Always Always

Add Eye Protection:
- Safety Goggles

(Chemical Splash Protection)

Splash risk exists

Always

Add Respiratory Protection:
- N95 Dust Mask or higher

(Face-fit tested)

Dust potential exists

Proceed with Task

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow based on the task being performed.

Detailed PPE Specifications:
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Eye and Face Protection: Use chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[8] A face shield may be required for

tasks with a high splash potential.[9]

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile

rubber).[9][10] Gloves should be inspected for tears or holes before each use and replaced

regularly.[11] Contaminated clothing should be removed immediately and washed before

reuse.[12]

Respiratory Protection: For tasks that may generate dust, a NIOSH/MSHA-approved N95

particulate respirator or higher is required.[7] All tight-fitting respirators must be properly

face-fit tested to ensure their effectiveness.[11]

Section 4: Safe Laboratory Handling and Storage
Protocols
Adherence to standardized protocols is essential for preventing accidental exposure and

maintaining a safe laboratory environment.

Handling Solid Compound
Preparation: Before handling, ensure the work area (chemical fume hood) is clean and

uncluttered. Assemble all necessary equipment.

Don PPE: Put on all required PPE as determined by your risk assessment (see Section 3).

Weighing: Use a weigh boat or creased weighing paper. Handle the container and spatula

carefully to minimize the generation of airborne dust. Perform this task over a surface that is

easy to decontaminate.

Transfer/Dissolution: If transferring to a flask for dissolution, do so slowly. Add solvent to the

solid carefully to avoid splashing.

Cleanup: After handling, decontaminate the spatula and work surface. Dispose of the weigh

boat and any contaminated wipes in a designated solid chemical waste container.
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Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the

contaminated exterior. Wash hands thoroughly with soap and water.[13]

Storage Requirements
Proper storage is critical for maintaining the chemical's integrity and preventing hazardous

reactions.

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[14]

Location: Store in a cool, dry, and well-ventilated area.[7][14]

Incompatibilities: Segregate from strong oxidizing agents.[7][14] Contact with these materials

could lead to a vigorous, potentially hazardous reaction.

Stability: The compound is generally stable under recommended storage conditions.[15]

However, like many sulfonamides, long-term stability, especially in solution or at elevated

temperatures, should be considered.[16]

Section 5: Emergency Response Procedures
In the event of an emergency, a calm and methodical response is crucial. All laboratory

personnel should be familiar with these procedures.

First-Aid Measures
General Advice: Move the victim out of the dangerous area. If symptoms persist, seek

medical attention and show the attending physician this safety guide or the product SDS.[13]

[14]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][17] Remove contact lenses if present and

easy to do.[12] Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[3][17] If skin irritation occurs, seek

medical attention.
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Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[13][18] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[19] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[13] Seek immediate medical attention.

Accidental Release and Spill Cleanup
The following workflow provides a systematic approach to managing a spill.
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Accidental Spill Response Workflow

Cleanup Procedure

Spill Detected

Assess Situation
(Size, Location, Risk)

Evacuate Area
Alert Others & Supervisor

Large or uncontrolled spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Small, manageable spill

Report Incident

Contain Spill
(Prevent Spread)

Clean Up Spill

Carefully sweep up solid materialUse inert absorbent for solutions

Place waste in a sealed,
labeled container

Decontaminate Area
& Equipment

Dispose of Waste
(Follow Institutional Protocols)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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